Cas no 6967-88-0 (1-bromo-4-(propan-2-yloxy)benzene)

1-bromo-4-(propan-2-yloxy)benzene structure
6967-88-0 structure
Product Name:1-bromo-4-(propan-2-yloxy)benzene
CAS No:6967-88-0
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD00089972
CID:515212
PubChem ID:228088
Update Time:2025-04-19

1-bromo-4-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-isopropoxybenzene
    • 1-Bromo-4-isopropoxylbenzene
    • 1-bromo-4-propan-2-yloxybenzene
    • 1-bromo-4-propan-2-yloxy-benzene
    • 1-bromo-4-(propan-2-yloxy)benzene
    • 1-bromo-4-i-propoxybenzene
    • 4-(1-methylethoxy)bromobenzene
    • 4-bromo isopropoxybenzene
    • 4-isopropoxy-1-bromobenzene
    • 4-isopropoxybromobenzene
    • AC1L5FYS
    • AC1Q1QNI
    • AG-G-71534
    • NSC20697
    • p-bromoisopropoxy benzene
    • MFCD00089972
    • Z53834735
    • SY122196
    • 4-bromophenyl isopropyl ether
    • NSC-20697
    • 4-Bromoisopropoxybenzene
    • 1-Bromo-4-isopropoxy-benzene
    • DTXSID00281190
    • FT-0679116
    • SCHEMBL2281906
    • CS-0207507
    • p-bromophenyl isopropyl ether
    • AM87151
    • 6967-88-0
    • 4-isopropoxyphenylbromide
    • J-504448
    • EN300-65445
    • 2-(4-Bromophenoxy)propane
    • F11362
    • 4-Bromophenol, isopropyl ether
    • 4-isopropoxyphenyl bromide
    • AKOS000177882
    • GS-6609
    • 4-bromo-isopropoxybenzene
    • A836601
    • 4-bromo-1-isopropoxybenzene
    • BB 0254638
    • DB-027384
    • ALBB-005493
    • STK503445
    • MDL: MFCD00089972
    • Inchi: 1S/C9H11BrO/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3
    • InChI Key: MPAOOLLBWUEXOM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(C)C

Computed Properties

  • Exact Mass: 213.99933
  • Monoisotopic Mass: 213.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Density: 1.319
  • Boiling Point: 239.2°C at 760 mmHg
  • Flash Point: 106.6°C
  • Refractive Index: 1.523
  • PSA: 9.23

1-bromo-4-(propan-2-yloxy)benzene Security Information

  • HazardClass:IRRITANT

1-bromo-4-(propan-2-yloxy)benzene Pricemore >>

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